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Compound of Interest

Compound Name: 3-Nitro-1,8-naphthalic anhydride

Cat. No.: B047068 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Nitro-1,8-naphthalic anhydride, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Immediate Safety Considerations: 3-Nitro-1,8-naphthalic anhydride is a hazardous chemical

that requires careful handling. It is classified as a skin and eye irritant and may cause

respiratory irritation.[1][2][3] As a nitrated organic compound, it should be treated with caution

due to the potential for hazardous reactions, especially with incompatible materials.[1][4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety data for 3-
Nitro-1,8-naphthalic anhydride.
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Property Value Source

CAS Number 3027-38-1 [1][5]

Molecular Formula C₁₂H₅NO₅ [5]

GHS Hazard Statements H315, H319, H335 [2]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
[3]

Incompatible Materials
Strong oxidizing agents,

Strong acids, Strong bases
[1]

Storage Temperature Cool, dry, well-ventilated area [6]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 3-Nitro-1,8-naphthalic anhydride
is through an approved hazardous waste disposal facility.[1] On-site chemical treatment is not

advised without extensive institutional safety review and specialized equipment.

Phase 1: Preparation and Personal Protective
Equipment (PPE)

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer's

SDS for 3-Nitro-1,8-naphthalic anhydride.[1][7]

Work in a Ventilated Area: All handling of this compound should be performed in a well-

ventilated laboratory, preferably within a certified chemical fume hood.[1][8]

Wear Appropriate PPE:

Eye Protection: Chemical safety goggles or a face shield are mandatory.[1][8]

Hand Protection: Wear appropriate chemical-resistant gloves.[1][8]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

[1][8]
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Respiratory Protection: If there is a risk of dust formation and ventilation is inadequate, a

NIOSH-approved respirator for organic vapors and particulates should be used.[6]

Phase 2: Waste Collection and Segregation
Use a Designated Waste Container:

The waste container must be chemically compatible with 3-Nitro-1,8-naphthalic
anhydride. A high-density polyethylene (HDPE) or glass container is generally suitable.[4]

[9]

The container must be in good condition, with no cracks or leaks, and have a secure,

tightly fitting lid.[9]

Label the Waste Container Clearly:

The label must be securely affixed to the container.

The label should include:

The words "Hazardous Waste"

The full chemical name: "3-Nitro-1,8-naphthalic anhydride"

The associated hazards (e.g., "Irritant," "Skin Sensitizer")

The date of accumulation.

Segregate the Waste:

Crucially, do not mix 3-Nitro-1,8-naphthalic anhydride waste with other waste streams,

especially:

Strong oxidizing agents

Strong acids

Strong bases[1]
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Organic solvents, unless they are part of the same experimental residue and known to

be compatible.[10]

Nitrated organic compounds can be reactive and potentially explosive under certain

conditions.[4]

Phase 3: Handling Spills and Contaminated Materials
Minor Spills:

In case of a small spill, carefully sweep up the solid material, avoiding dust formation.[1][8]

Place the swept material into the designated hazardous waste container.

Clean the spill area with an appropriate solvent (e.g., acetone), and dispose of the

cleaning materials as hazardous waste.

Contaminated Materials:

Any materials grossly contaminated with 3-Nitro-1,8-naphthalic anhydride (e.g.,

weighing paper, gloves, paper towels) should be placed in the designated solid hazardous

waste container.

Phase 4: Storage and Disposal
Temporary Storage:

Store the sealed and labeled hazardous waste container in a designated, secure, and

well-ventilated satellite accumulation area.

The storage area should be away from heat, ignition sources, and incompatible materials.

[1]

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for pickup.

Follow all institutional and local regulations for waste pickup and documentation.[1][11]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Nitro-1,8-naphthalic anhydride.
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Disposal Workflow for 3-Nitro-1,8-naphthalic Anhydride

Preparation

Waste Collection

Storage & Disposal
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(3-Nitro-1,8-naphthalic Anhydride)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Select & Label
Designated Waste Container

Segregate from Incompatibles
(Acids, Bases, Oxidizers)

Collect Waste Solid
& Contaminated Materials

Store Securely in
Satellite Accumulation Area
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End: Waste Manifested
& Removed by Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 3-Nitro-1,8-naphthalic anhydride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b047068?utm_src=pdf-body-img
https://www.benchchem.com/product/b047068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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